Cas no 1268520-34-8 ((2r)-1,2-dimethylpyrrolidine-2-carboxylic Acid)

• Product Name: (2r)-1,2-dimethylpyrrolidine-2-carboxylic Acid
• CAS No: 1268520-34-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD18632848
• CID: 1220712
• PubChem ID: 53302267
• Update Time: 2025-08-05

(2r)-1,2-dimethylpyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2r)-1,2-dimethylpyrrolidine-2-carboxylic Acid
• 1,2-dimethyl-D-proline
• Dibenzothiophene,1,2-dimethyl-
• AC1L4A6H
• AG-F-04129
• Dibenzothiophene, 1,2-dimethyl
• CTK4G6823
• 1,2-dimethyldibenzo[b,d]thiophene
• SureCN421647
• PS-15953
• BWNGEDLBTNTBMD-SSDOTTSWSA-N
• AKOS006371281
• SCHEMBL2275708
• 1268520-34-8
• D-Proline, 1,2-dimethyl-
• MFCD18632848
• (R)-1,2-Dimethylpyrrolidine-2-carboxylic acid
• AT11331

• MDL： MFCD18632848
• Inchi： 1S/C7H13NO2/c1-7(6(9)10)4-3-5-8(7)2/h3-5H2,1-2H3,(H,9,10)/t7-/m1/s1
• InChI Key： BWNGEDLBTNTBMD-SSDOTTSWSA-N
• SMILES： OC([C@@]1(C)CCCN1C)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2r)-1,2-dimethylpyrrolidine-2-carboxylic Acid

Comprehensive Overview of (2R)-1,2-Dimethylpyrrolidine-2-carboxylic Acid (CAS No. 1268520-34-8): Properties, Applications, and Industry Insights

(2R)-1,2-Dimethylpyrrolidine-2-carboxylic Acid (CAS No. 1268520-34-8) is a chiral organic compound belonging to the class of pyrrolidine carboxylic acids. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug synthesis and its role in asymmetric catalysis. The compound's stereospecific configuration at the 2-position makes it particularly valuable for designing enantioselective reactions and biologically active molecules.

Recent trends in green chemistry and sustainable synthesis have increased demand for efficient chiral auxiliaries like (2R)-1,2-dimethylpyrrolidine-2-carboxylic acid. Researchers are actively exploring its applications in API intermediates, with particular interest in its potential for CNS-targeting therapeutics. The compound's rigid pyrrolidine ring structure contributes to enhanced metabolic stability, a property highly sought after in modern drug discovery programs.

The synthesis of CAS 1268520-34-8 typically involves enantioselective methods to ensure high optical purity. Advanced techniques such as enzymatic resolution or chiral pool synthesis are commonly employed to achieve the desired (2R) configuration. Analytical characterization using HPLC with chiral columns, NMR spectroscopy, and mass spectrometry confirms both the chemical structure and enantiomeric excess of the final product.

In pharmaceutical applications, this compound serves as a versatile scaffold for medicinal chemistry. Its structural features enable the development of bioactive molecules with improved pharmacokinetic profiles. Recent patent literature reveals growing interest in derivatives of 1,2-dimethylpyrrolidine-2-carboxylic acid for potential use in neurological disorders and metabolic diseases, aligning with current healthcare priorities.

The commercial availability of (2R)-1,2-dimethylpyrrolidine-2-carboxylic acid has expanded significantly in response to market demand. Suppliers now offer various grades including research-grade, GMP-grade, and custom synthesis options. Storage recommendations typically suggest controlled room temperature in tightly sealed containers to maintain stability, with special consideration for its hygroscopic nature in some formulations.

From a regulatory perspective, CAS 1268520-34-8 is not currently classified as hazardous under major chemical inventories. However, proper laboratory safety protocols should always be followed when handling any chemical substance. The compound's environmental fate and biodegradability characteristics are subjects of ongoing study as part of broader green chemistry initiatives in the chemical industry.

Emerging research directions for this compound include its potential in peptide mimetics and as a ligand in transition metal catalysis. The steric hindrance provided by the two methyl groups creates unique opportunities for controlling reaction stereochemistry. These applications align well with current industry focus on precision synthesis and atom-efficient processes.

Quality control standards for (2R)-1,2-dimethylpyrrolidine-2-carboxylic acid typically specify minimum purity levels (often ≥98%) and stringent limits on residual solvents and heavy metal content. Analytical certificates of analysis (CoA) generally include data from chiral purity assays, melting point determination, and optical rotation measurements to ensure batch-to-batch consistency.

The global market for chiral building blocks like 1268520-34-8 continues to grow, driven by expanding pharmaceutical pipelines and increasing demand for enantiomerically pure compounds. Market analysts project particularly strong growth in the contract research organization (CRO) and contract development and manufacturing organization (CDMO) sectors that specialize in chiral chemistry.

Future developments may focus on improving synthetic routes to (2R)-1,2-dimethylpyrrolidine-2-carboxylic acid through biocatalytic methods or continuous flow chemistry approaches. These innovations could enhance the compound's accessibility while reducing production costs and environmental impact - key considerations in today's sustainability-focused chemical industry.